molecular formula C7H10N2O B8674659 Cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one

Cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one

Cat. No.: B8674659
M. Wt: 138.17 g/mol
InChI Key: CBKIWTNCXNAVNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N2O

Molecular Weight

138.17 g/mol

IUPAC Name

3-cyclopropyl-4-methyl-1H-imidazol-2-one

InChI

InChI=1S/C7H10N2O/c1-5-4-8-7(10)9(5)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,10)

InChI Key

CBKIWTNCXNAVNR-UHFFFAOYSA-N

Canonical SMILES

CC1=CNC(=O)N1C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chloroacetone (2.0 g), potassium cyanate (1.84 g) and cyclopropylamine (6.17 g) were dissolved or suspended in DMF (25 mL) and heated to 50° C. over night. The appearance of the suspension changed and on the second day a fine precipitate was observed. The suspension was concentrated in vacuo and the residue was treated with 25% HCl (25 mL) and DCM (50 mL) for one hour with vigorous stirring. The layers were separated and the organic phase was washed with brine, dried over Na2SO4 and evaporated. The residue was purified by flash chromatography using a gradient of methanol in ethyl acetate (0 to 5%) as an eluent to give 1-cyclopropyl-5-methyl-1,3-dihydro-imidazol-2-one as colorless solid (1.05 g). 1H-NMR (δ, CDCl3): 9.80 (br s, 1H), 5.79 (d, J=1.2 Hz, 1H), 2.91 (m, 1H), 2.012 (d, J=1.2 Hz, 3H), 0.92-0.84 (m, 2H), 0.82-0.77 (m, 2H).
Quantity
2 g
Type
reactant
Reaction Step One
Name
potassium cyanate
Quantity
1.84 g
Type
reactant
Reaction Step One
Quantity
6.17 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step Two

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